molecular formula C14H11BrN2 B8712577 2-(4-Bromophenyl)-3-methylimidazo[1,2-a]pyridine

2-(4-Bromophenyl)-3-methylimidazo[1,2-a]pyridine

Cat. No. B8712577
M. Wt: 287.15 g/mol
InChI Key: NWNZKGSIQOTCLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Bromophenyl)-3-methylimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C14H11BrN2 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Bromophenyl)-3-methylimidazo[1,2-a]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Bromophenyl)-3-methylimidazo[1,2-a]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(4-Bromophenyl)-3-methylimidazo[1,2-a]pyridine

Molecular Formula

C14H11BrN2

Molecular Weight

287.15 g/mol

IUPAC Name

2-(4-bromophenyl)-3-methylimidazo[1,2-a]pyridine

InChI

InChI=1S/C14H11BrN2/c1-10-14(11-5-7-12(15)8-6-11)16-13-4-2-3-9-17(10)13/h2-9H,1H3

InChI Key

NWNZKGSIQOTCLR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C2N1C=CC=C2)C3=CC=C(C=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolving 4.3 g (16 mmol) of 2,4′-dibromopropiophenon obtained and 1.4 g (15 mmol) of 2-aminopyridine into 50 milliliter of ethanol, adding 1.9 g of sodium hydrogen carbonate, the resultant suspension was refluxed under heating for 6 hours. After completion of the reaction, adding water and an extraction was carried out using dichloro-methane. Washing the organic layer with water, it was dried with the use of sodium sulfate. The solvent was removed by distillation and the resultant syrup was refined by silica gel column chromatography thereby obtaining 1.6 g of 2-(4-bromo-phenyl)-3-methyl-imidazo [1,2-a] pyridine (yield: 37%).
Quantity
4.3 g
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reactant
Reaction Step One
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1.4 g
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reactant
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50 mL
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reactant
Reaction Step Two
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1.9 g
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reactant
Reaction Step Two
[Compound]
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resultant suspension
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0 (± 1) mol
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reactant
Reaction Step Three
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0 (± 1) mol
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solvent
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